3-Neopentylazetidine hydrochloride
Description
3-Neopentylazetidine hydrochloride is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. It is a cyclic amine that is synthesized through a specific method, and its mechanism of action and biochemical and physiological effects have been studied extensively. In
Scientific Research Applications
Chemical Structure and Potential Research Applications
Chemical Structure Insight
"3-Neopentylazetidine hydrochloride" likely refers to a compound within the azetidine class, which is characterized by a four-membered ring containing one nitrogen atom. The neopentyl group attached to this azetidine ring could influence its physical, chemical, and biological properties, making it a subject of interest for scientific research. The addition of hydrochloride suggests it is used in its hydrochloride salt form, which could improve its solubility in aqueous solutions, an important factor for various applications.
Potential Research Applications:
Pharmaceutical Research
Compounds like "3-Neopentylazetidine hydrochloride" might be investigated for their potential biological activities. Azetidines have been explored for their utility in drug discovery, particularly as building blocks for pharmaceuticals due to their unique structural features that can interact with biological targets. For example, azetidine-containing compounds have been studied for their affinity for nicotinic acetylcholine receptors, offering insights into potential applications in neurological conditions (Koren et al., 1998).
Material Science
The unique chemical structure of azetidine derivatives can also make them candidates for material science research, such as the development of novel polymers or coatings that require specific chemical functionalities for their performance.
Synthetic Chemistry
"3-Neopentylazetidine hydrochloride" could serve as an intermediate in synthetic chemistry, aiding in the synthesis of complex molecules. Its role in catalysis, particularly in reactions where the azetidine ring can participate in or facilitate bond-forming processes, could be another area of interest.
properties
IUPAC Name |
3-(2,2-dimethylpropyl)azetidine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17N.ClH/c1-8(2,3)4-7-5-9-6-7;/h7,9H,4-6H2,1-3H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XSHTVAFNOKUHQA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CC1CNC1.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Neopentylazetidine hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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